Cas no 26328-04-1 (Cinepazide maleate)

• Product Name: Cinepazide maleate
• CAS No: 26328-04-1
• MF: C₂₆H₃₅N₃O₉
• MW: 533.570807695389
• MDL: MFCD01320526
• CID: 52909
• PubChem ID: 354335569
• Update Time: 2025-04-18

Cinepazide maleate Chemical and Physical Properties

Names and Identifiers

• cinepazide maleate
• Cinepazide (Maleate)
• Cinepazide Maleate Injection
• 2-Propen-1-one (1-[4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazinyl]-3-(3,4,5-trimethoxyphenyl)
• brendil
• Cinepazide Mateate
• DD-3357
• maleatedecinepazide
• vasodistal
• (E)-1-[4-(2-Oxo-2-pyrrolidin-1-ylethyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one maleate
• 1-(Pyrrolidinyl-1-carbonyl)-methyl-4-(3,4,5-trimethoxycinnamoyl)-piperazine-maleate
• 1-[(1-Pyrrolidinylcarbonyl)methyl]-4-(3,4,5-trimethoxycinnamoyl)piperazine Maleate
• (E)-1-(pyrrolidin-1-ylcarbonylmethyl)-4-(3,4,5-trimethoxyphenyl)piperazine maleate
• (E)-1-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)piperazin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one maleate
• CID 134687055
• MD-67350
• 1-(1-Pyrrolidinylcarbonyl)methyl)-4-(3',4',5'-trimethoxycinnamoyl)
• 1-((1-pyrrolidinylcarbonyl)methyl)-4-(3,4,5-trimethoxycinnamoyl)piperazinem
• 1-(4-((3’,4’,5’-trimethoxycinnamoyl)-1-piperazinyl)acetyl)pyrrolidinemaleate
• 4-(3,4,5-trimethoxycinnamoyl)-1-(1-pyrrolidinyl)carbonylmethylpiperazinemale
• 2-Propen-1-one, 1-[4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazinyl]-3-(3,4,5-trimethoxyphenyl)-, (2Z)-2-butenedioate (1:1)
• Maleate de cinepazide
• EINECS 247-613-1
• AS-17788
• CHEMBL4303265
• EINECS 248-795-5
• NS00084392
• (Z)-but-2-enedioate; (E)-1-[4-(2-oxo-2-pyrrolidin-1-yl-ethyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one;Cinepazide Maleate
• DTXCID3026859
• Cinepazide maleate, >=98% (HPLC)
• A818386
• 26328-04-1 (maleate)
• AKOS015950975
• Cinepazide maleate (JAN)
• UNII-Y35B3VA60V
• 26328-04-1
• SW220164-1
• CINEPAZIDE MALEATE [MI]
• Piperazine,4,5-trimethoxyphenyl)-2-propenyl]-, (Z)-2-butenedioate (1:1)
• Piperazine, 1-((1-pyrrolidinylcarbonyl)methyl)-4-(3',4',5'-trimethoxycinnamoyl)-, maleate
• HY-66010
• MD 67350
• Y35B3VA60V
• NSC-291562
• DTXSID5046859
• Q27294204
• 1-(2-Oxo-2-pyrrolidin-1-ylethyl)-4-(3-(3,4,5-trimethoxyphenyl)acryloyl)piperazine monomaleate
• CINEPAZIDE MALEATE [MART.]
• SCHEMBL1062368
• 1-((1-Pyrrolidinylcarbonyl)methyl)-4-(3,4,5-trimethoxycinnamoyl)piperazine maleate
• CAS-26328-04-1
• Piperazine, 1-(2-oxo-2-(1-pyrrolidinyl)ethyl)-4-(1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl)-, (Z)-2-butenedioate (1:1)
• NSC 291562
• 2-PROPEN-1-ONE, 1-(4-(2-OXO-2-(1-PYRROLIDINYL)ETHYL)-1-PIPERAZINYL)-3-(3,4,5-TRIMETHOXYPHENYL)-, (2Z)-2-BUTENEDIOATE (1:1)
• CINEPAZIDE MALEATE [WHO-DD]
• Tox21_112733
• D01944
• NCGC00181123-01
• (Z)-but-2-enedioic acid;(E)-1-[4-(2-oxo-2-pyrrolidin-1-ylethyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• NSC291562
• NS00084264
• 28044-44-2
• 4-(3,4,5-Trimethoxycinnamoyl)-1-(1-pyrrolidinyl)carbonylmethylpiperazine maleate
• CCG-269931
• MFCD01320526
• 1-(4-(2-Oxo-2-(pyrrolidin-1-yl)ethyl)piperazin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one maleate
• 1-(4-((3',4',5'-Trimethoxycinnamoyl)-1-piperazinyl)acetyl)pyrrolidine maleate
• Cinepazide maleate [JAN]
• 1-((Pyrrolidin-1-ylcarbonyl)methyl)-4-(3,4,5-trimethoxycinnamoyl)piperazine maleate
• MLS003115636
• s3045
• HMS3885G05
• Piperazine,4,5-trimethoxycinnamoyl)-, maleate
• Maleate de cinepazide [French]
• 1-[(PYRROLIDIN-1-YLCARBONYL)METHYL]-4-(3,4,5-TRIMETHOXYCINNAMOYL)PIPERAZINE MALEATE
• Cinepazidemaleate
• 1-(2-Oxo-2-(1-pyrrolidinyl)ethyl)-4-(1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl)piperazine (Z)-2-butenedioate (1:1)
• XSTJTOKYCAJVMJ-GVTSEVKNSA-N
• Piperazine, 1-(2-oxo-2-(1-pyrrolidinyl)ethyl)-4-(1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl)-, (Z)-2-butenedioate (1:1) (9CI)
• CINEPAZIDE MALEATE (MART.)
• 1-(2-oxo-2-pyrrolidin-1-ylethyl)-4-[3-(3,4,5-trimethoxyphenyl)acryloyl]piperazine monomaleate
• Cinepazide maleate

• MDL： MFCD01320526
• Inchi： 1S/C22H31N3O5.C4H4O4/c1-28-18-14-17(15-19(29-2)22(18)30-3)6-7-20(26)25-12-10-23(11-13-25)16-21(27)24-8-4-5-9-24;5-3(6)1-2-4(7)8/h6-7,14-15H,4-5,8-13,16H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b7-6+;2-1-
• InChI Key： XSTJTOKYCAJVMJ-GVTSEVKNSA-N
• SMILES： O=C(CN1CCN(C(/C=C/C2C=C(C(=C(C=2)OC)OC)OC)=O)CC1)N1CCCC1.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 533.23700
• Monoisotopic Mass: 531.22168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 705
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Topological Polar Surface Area: 146

Experimental Properties

• Color/Form: It is white crystal, odorless and bitter.2. density (g/ml, 25/4 ℃)
• Density: No data available
• Melting Point: 135°
• Boiling Point: 637.8°C at 760 mmHg
• Flash Point: 339.5 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 146.15000
• LogP: 1.01770
• Merck: 2291
• Solubility: Very soluble in glacial acetic acid
• Vapor Pressure: No data available

Cinepazide maleate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Toxicity：LD50 in mice, rats (mg/kg): 1000, 1310 orally; 617, 414 i.v. (Pourrias)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month